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Compound of Interest

Compound Name: 1-Octanol-d5

Cat. No.: B15619323

Essential Safety and Handling Guide for 1-
Octanol-d5

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Octanol-d5. It is intended for researchers, scientists, and
professionals in drug development to ensure the safe management of this chemical in a
laboratory setting.

Hazard Identification and Quantitative Data

1-Octanol-d5 should be handled with the same precautions as its non-deuterated counterpart,
1-Octanol. The primary hazards include combustibility, skin irritation, and serious eye irritation.
[1][2] It is also harmful to aquatic life.[1][3]

Table 1: Hazard Classifications for 1-Octanol
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Hazard Class Category Hazard Statement
Flammable Liquids Category 4/ Class llIA Combustible liquid[1][2][4]
Skin Corrosion/Irritation Category 2 Causes skin irritation[1][2]

) o Causes serious eye irritation[1]
Serious Eye Damage/Irritation Category 2A

[2114]
Acute Toxicity, Oral Category 4 Harmful if swallowed[2][4]
Hazardous to the Aquatic o
Acute Hazard, Category 3 Harmful to aquatic life[1]

Environment

| Hazardous to the Aquatic Environment | Chronic Hazard, Category 3 | Harmful to aquatic life
with long lasting effects[1][3] |

Table 2: Physical and Chemical Properties of 1-Octanol

Property Value

Flash Point 81 °C (177.8 °F)[2]
Autoignition Temperature 273 °C (523.4 °F)[2]
Melting Point -16 °C (3.2 °F)[1]
Relative Density 0.824 - 0.827 g/cm3[1][4]
Vapor Density 4.5 (Air = 1)[1]

| Solubility | Insoluble in water; Miscible with alcohol[1][2] |

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1-Octanol-d5 to minimize exposure

and ensure personal safety.[5]

e Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes.[5][6][7]
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» Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are recommended.[7]
Always inspect gloves for integrity before use and wash hands thoroughly after handling.[3]

o Body Protection: A flame-retardant lab coat or coveralls should be worn to protect the skin.[6]
For significant handling operations, full-body coveralls may be necessary.[6]

o Footwear: Closed-toe shoes, preferably safety boots, are required in the laboratory.[6]

e Respiratory Protection: Handle 1-Octanol-d5 in a well-ventilated area or a chemical fume
hood to avoid inhaling vapors.[1][3] If ventilation is inadequate, a respirator with appropriate
filters may be necessary.[8]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for the safe handling of 1-Octanol-d5.

Step 1: Preparation

Read and understand the Safety Data Sheet (SDS) for 1-Octanol before beginning work.[5]

Ensure a chemical fume hood is operational and the work area is clear of clutter.

Verify that all necessary PPE is available and in good condition.

Locate the nearest eyewash station, safety shower, and fire extinguisher.

Keep an appropriate spill kit readily accessible.[5]

Step 2: Handling and Use

e Conduct all work involving 1-Octanol-d5 inside a certified chemical fume hood to minimize
vapor inhalation.[3]

o Keep containers of 1-Octanol-d5 tightly closed when not in use.[5][9]

e Avoid contact with skin, eyes, and clothing.[1][10]

o Keep away from heat, sparks, open flames, and other sources of ignition.[2][5]
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» Use non-sparking tools and take precautionary measures against static discharge.[10]
e Do not eat, drink, or smoke in the handling area.[1][2]

Step 3: Storage

o Store 1-Octanol-d5 in a cool, dry, and well-ventilated area.[5]

o Keep the container tightly closed and properly labeled.[9]

« Store away from incompatible materials such as strong oxidizing agents, acids, and acid
chlorides.[2]

o Follow suggested chemical storage patterns, such as storing with other alcohols.[2]
Emergency Response and First Aid

Immediate and appropriate action is critical in the event of an accidental spill or exposure.
Spill Response Protocol

o Evacuate and Isolate: Immediately alert others in the area and evacuate non-essential
personnel. Isolate the spill area.[5]

o Control Ignition Sources: Remove all sources of ignition from the area.[2][10]
» Ventilate: Ensure the area is well-ventilated.

o Contain and Clean: Wearing appropriate PPE, contain the spill using an inert absorbent
material (e.g., sand, diatomaceous earth, or universal binder).[1][3]

e Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it
into a suitable, labeled container for hazardous waste disposal.[1][10]

o Decontaminate: Clean the spill area thoroughly with soap and water once the material has
been removed.[2]

First Aid Measures
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15-20 minutes,
removing contact lenses if present and easy to do so.[1][2] Seek immediate medical
attention if irritation persists.[1]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area with
plenty of soap and water for 15-20 minutes.[1][2] If skin irritation occurs, seek medical
advice.[2]

 Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing.[2] If symptoms persist, seek medical attention.

 Ingestion: Rinse the mouth thoroughly with water.[1][10] Do NOT induce vomiting.[1][10]
Seek immediate medical attention.

Handling and Disposal Workflow

The following diagram illustrates the key stages in the safe handling and disposal of 1-
Octanol-d5.
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Workflow for Handling 1-Octanol-d5
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Caption: Workflow for Handling 1-Octanol-d5
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Disposal Plan

The disposal of 1-Octanol-d5 and any contaminated materials must be handled as hazardous
waste in accordance with all applicable local, state, and federal regulations.[1] The deuterated
nature of the compound does not alter its classification as a hazardous chemical waste.

Step-by-Step Disposal Protocol
e Waste Collection:

o Collect all waste containing 1-Octanol-d5, including unused product and contaminated
materials (e.g., absorbent pads, gloves, paper towels), in a designated, properly labeled,
and leak-proof hazardous waste container.[1][10]

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "1-
Octanol-d5," and a clear description of its hazards (e.g., "Combustible," "Irritant™).

o Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area that is secure
and away from ignition sources and incompatible materials.

 Final Disposal:
o Do not dispose of 1-Octanol-d5 down the drain or with regular trash.[1][3][10]

o Arrange for the collection and disposal of the hazardous waste through your institution's
EHS department or a licensed chemical waste disposal contractor.[10]

o Methods like incineration in a chemical incinerator equipped with an afterburner and
scrubber may be used by the disposal facility.[10]
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While some deuterated compounds like heavy water are valuable and can be returned to
suppliers, this is generally not the case for deuterated organic solvents, which should be
treated based on their chemical hazards.[11] Always consult your institution's specific waste
disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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